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Compound of Interest

Compound Name:
3-Hydroxymethylpyridinium

chloride

CAS No.: 52761-08-7

Cat. No.: B3353093

Get Quote

Executive Summary
Nicotinyl alcohol (3-Pyridinemethanol) is a pyridine derivative that functions as a prodrug for

Nicotinic Acid (Niacin). It is primarily utilized in vascular research and drug development for its

vasodilatory and lipid-lowering properties. While the user query specifies "Nicotinyl alcohol

hydrochloride," it is critical to note that the Tartrate salt is the standard stable pharmaceutical

form (Roniacol). The Hydrochloride salt is typically a transient synthetic intermediate or a non-

commercial laboratory reagent. This guide addresses the chemical identity, pharmacology, and

safety of the core compound and its relevant salts.

Part 1: Chemical Identity & Physical Properties[1][2][3]
The distinction between the free base and its salts is vital for experimental design. The free

base is a hygroscopic liquid, whereas the salts are crystalline solids.

1.1 Nomenclature & CAS Registry
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Chemical
Form

CAS Number
Molecular
Formula

Molecular
Weight

Physical State

Nicotinyl Alcohol

(Base)
100-55-0 109.13 g/mol

Hygroscopic

Liquid

Nicotinyl Alcohol

Tartrate
6164-87-0 259.21 g/mol Crystalline Solid

Nicotinyl Alcohol

HCl
Not Listed ~145.59 g/mol

Theoretical/Inter

mediate

Critical Note: "Nicotinyl Alcohol Hydrochloride" does not have a widely recognized commercial

CAS number. Researchers likely encounter this nomenclature when referring to the Tartrate salt

(Roniacol) or Nicotinoyl Chloride Hydrochloride (CAS 20260-53-1), a reactive intermediate.

Verify the exact chemical structure before procurement.

1.2 Physical Properties (Base vs. Tartrate)
Solubility:

Base: Miscible with water and ether.

Tartrate: Freely soluble in water and alcohol; insoluble in ether.

Stability:

The free base (alcohol) oxidizes readily and absorbs moisture.

The Tartrate salt is the preferred form for storage and dosing due to enhanced oxidative

stability.

Acidity/Basicity: Pyridine nitrogen (
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) allows salt formation with acids (HCl, Tartaric acid).

Part 2: Pharmacology & Mechanism of Action
Nicotinyl alcohol acts as a prodrug. Its physiological effects are not intrinsic to the alcohol itself

but result from its enzymatic oxidation in vivo.

2.1 Metabolic Activation Pathway
The compound undergoes hepatic oxidation, converting the alcohol group to a carboxylic acid.

This slow conversion provides a sustained release of Nicotinic Acid, mitigating the intense

"flushing" side effect often seen with direct Niacin administration.
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Figure 1: Metabolic activation of Nicotinyl Alcohol to Nicotinic Acid.

2.2 Therapeutic Utility
Vasodilation: Direct relaxation of vascular smooth muscle, primarily in cutaneous vessels

(peripheral circulation).

Lipid Lowering: Inhibits lipolysis in adipose tissue, reducing free fatty acid flux to the liver and

subsequently lowering VLDL/LDL synthesis.

Part 3: Safety & Toxicology Profile
Based on data for Nicotinyl Alcohol Tartrate (Roniacol) and Nicotinic Acid.

3.1 GHS Classification (General)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

3.2 Toxicology Data
Endpoint Species Value Interpretation

LD50 (Oral) Mouse
~3,000 mg/kg

(Tartrate)
Low acute toxicity

LD50 (IV) Mouse ~500 mg/kg Moderate toxicity

Chronic Human N/A

Prolonged high doses

may cause

hepatotoxicity (similar

to Niacin).

3.3 Handling Precautions
Vascular Effects: Accidental ingestion or inhalation may cause severe cutaneous flushing,

hypotension, and dizziness due to rapid vasodilation.

Acidity (HCl Salt): If synthesizing or handling the Hydrochloride salt specifically, treat it as a

corrosive solid due to the acidic nature of pyridine hydrochlorides.

Part 4: Experimental Protocols
4.1 Protocol: Verification of Identity (UV-Vis)
Since the HCl salt is rare, verification of the base moiety is essential.

Preparation: Dissolve 10 mg of the substance in 100 mL of 0.1 N HCl.

Scan: Perform a spectral scan from 200 nm to 300 nm.

Criteria:

Max Absorption (
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): 261 nm.

Shoulder: ~267 nm.

Min Absorption: 240 nm.

Note: The spectrum should match that of Nicotinic Acid but may show slight bathochromic

shifts depending on the pH.

4.2 Protocol: Handling & Storage Decision Tree
Use this workflow to determine the appropriate handling for your specific sample form.

Identify Sample Form

Is it a Liquid?

Nicotinyl Alcohol (Base)
CAS 100-55-0

Yes

Is it a Solid?

No

Handle in Fume Hood
(Hygroscopic/Volatile)

Store at 2-8°C
Under Inert Gas (N2)

Tartrate Salt
CAS 6164-87-0

Standard

Hydrochloride Salt
(Rare/Intermediate)

Custom

Standard PPE
(Mask/Gloves)

Check pH (1% Soln)
Tartrate: ~3.0 | HCl: <2.0
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Figure 2: Handling and storage decision matrix based on chemical form.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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